Cas no 2228517-85-7 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2228517-85-7
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6588049
• PubChem ID: 165834319
• Update Time: 2025-07-23

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid
• 2228517-85-7
• EN300-1778831

• Inchi： 1S/C10H17N3O3/c1-5-13-9(11-6-12-13)10(2,3)7(16-4)8(14)15/h6-7H,5H2,1-4H3,(H,14,15)
• InChI Key： MGSGLHJZBFNGSJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1=NC=NN1CC

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.2Ų

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid

Research Brief on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid (CAS: 2228517-85-7)

Recent studies on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid (CAS: 2228517-85-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole and methoxy-methylbutanoic acid moieties, has garnered attention for its promising pharmacological properties. The following brief consolidates the latest research findings, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural elucidation via NMR and mass spectrometry has confirmed its high stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

Mechanistic studies have revealed that 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid exhibits selective inhibition of key enzymatic targets involved in inflammatory pathways. In vitro assays demonstrated its ability to modulate cytokine production and reduce oxidative stress in cellular models. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic profiling of the compound has shown favorable absorption and distribution properties in animal models. Its metabolic stability and low toxicity profile further support its development as a therapeutic agent. Ongoing research is exploring its potential in combination therapies, particularly in oncology, where preliminary data indicate synergistic effects with existing chemotherapeutic agents.

In conclusion, 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxy-3-methylbutanoic acid represents a promising scaffold for drug development. Its unique chemical structure and multifaceted pharmacological activity warrant further investigation in clinical settings. Future studies should focus on optimizing its bioavailability and evaluating its efficacy in disease-specific models to unlock its full therapeutic potential.